Cas no 13458-01-0 (Benzoic acid, 4-[(2-hydroxyethyl)thio]-, methyl ester)

• Product name: Benzoic acid, 4-[(2-hydroxyethyl)thio]-, methyl ester
• CAS No: 13458-01-0
• MF: C₁₀H₁₂O₃S
• MW: 212.265481948853
• CID: 3711648
• PubChem ID: 11672944

Benzoic acid, 4-[(2-hydroxyethyl)thio]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(2-hydroxyethyl)thio]-, methyl ester
• DTXSID601215266
• 13458-01-0
• SCHEMBL7611290

• Inchi： InChI=1S/C10H12O3S/c1-13-10(12)8-2-4-9(5-3-8)14-7-6-11/h2-5,11H,6-7H2,1H3
• InChI Key： JOAQSPZFGGBPGI-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 212.05071541Da
• Monoisotopic Mass: 212.05071541Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.8Ų
• XLogP3: 2.1